Cas no 2089651-77-2 (7-bromo-4-chloro-8-fluoroquinazoline)

• Product Name: 7-bromo-4-chloro-8-fluoroquinazoline
• CAS No: 2089651-77-2
• MF: C₈H₃BrClFN₂
• MW: 261.478223085403
• CID: 4636697
• PubChem ID: 137698981
• Update Time: 2025-10-28

7-bromo-4-chloro-8-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-4-CHLORO-8-FLUOROQUINAZOLINE
• BS-45441
• 2089651-77-2
• Z2527485046
• EN300-1301301
• 7-bromo-4-chloro-8-fluoroquinazoline

• Inchi： 1S/C8H3BrClFN2/c9-5-2-1-4-7(6(5)11)12-3-13-8(4)10/h1-3H
• InChI Key： SBXSLMOKYJUWJZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(Br)=C2F)=C(Cl)N=C1

Computed Properties

• Exact Mass: 259.91522g/mol
• Monoisotopic Mass: 259.91522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 7-bromo-4-chloro-8-fluoroquinazoline

Introduction to 7-Bromo-4-Chloro-8-Fluoroquinazoline (CAS No. 2089651-77-2)

7-Bromo-4-chloro-8-fluoroquinazoline (CAS No. 2089651-77-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the quinazoline class, which is known for its diverse pharmacological applications, including antitumor, anti-inflammatory, and antimicrobial activities.

The quinazoline scaffold is a versatile platform for drug discovery, and the introduction of halogen substituents such as bromine, chlorine, and fluorine can significantly modulate the compound's physicochemical properties and biological activities. In the case of 7-bromo-4-chloro-8-fluoroquinazoline, the presence of these halogens enhances its lipophilicity and stability, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of 7-bromo-4-chloro-8-fluoroquinazoline as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects on various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its antitumor properties, 7-bromo-4-chloro-8-fluoroquinazoline has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that 7-bromo-4-chloro-8-fluoroquinazoline may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-bromo-4-chloro-8-fluoroquinazoline has also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its successful development as a therapeutic agent. Specifically, it has been shown to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

One of the key challenges in the development of 7-bromo-4-chloro-8-fluoroquinazoline is optimizing its selectivity and minimizing potential side effects. To address this, researchers are employing structure-based drug design (SBDD) techniques to refine the compound's structure and improve its binding affinity to specific targets. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict the interactions between 7-bromo-4-chloro-8-fluoroquinazoline and its target proteins.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-bromo-4-chloro-8-fluoroquinazoline in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with advanced solid tumors. These findings have paved the way for further clinical development and potential approval as a new therapeutic option.

In conclusion, 7-bromo-4-chloro-8-fluoroquinazoline (CAS No. 2089651-77-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, 7-bromo-4-chloro-8-fluoroquinazoline holds significant potential to contribute to the treatment of various diseases.